Cas no 1805661-47-5 (Methyl 3-cyano-4-difluoromethoxy-5-nitrobenzoate)
Methyl 3-cyano-4-difluoromethoxy-5-nitrobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-cyano-4-difluoromethoxy-5-nitrobenzoate
-
- Inchi: 1S/C10H6F2N2O5/c1-18-9(15)5-2-6(4-13)8(19-10(11)12)7(3-5)14(16)17/h2-3,10H,1H3
- InChI Key: IIJCFSLVWUWTCG-UHFFFAOYSA-N
- SMILES: FC(OC1C(C#N)=CC(C(=O)OC)=CC=1[N+](=O)[O-])F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 403
- XLogP3: 2.2
- Topological Polar Surface Area: 105
Methyl 3-cyano-4-difluoromethoxy-5-nitrobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015011008-250mg |
Methyl 3-cyano-4-difluoromethoxy-5-nitrobenzoate |
1805661-47-5 | 97% | 250mg |
470.40 USD | 2021-06-21 | |
| Alichem | A015011008-500mg |
Methyl 3-cyano-4-difluoromethoxy-5-nitrobenzoate |
1805661-47-5 | 97% | 500mg |
790.55 USD | 2021-06-21 | |
| Alichem | A015011008-1g |
Methyl 3-cyano-4-difluoromethoxy-5-nitrobenzoate |
1805661-47-5 | 97% | 1g |
1,475.10 USD | 2021-06-21 |
Methyl 3-cyano-4-difluoromethoxy-5-nitrobenzoate Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on Methyl 3-cyano-4-difluoromethoxy-5-nitrobenzoate
Research Briefing on Methyl 3-cyano-4-difluoromethoxy-5-nitrobenzoate (CAS: 1805661-47-5): Recent Advances and Applications
Methyl 3-cyano-4-difluoromethoxy-5-nitrobenzoate (CAS: 1805661-47-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique nitrobenzoate backbone and difluoromethoxy functional group, has shown promise in various applications, including drug discovery and medicinal chemistry. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of anti-inflammatory and anticancer drugs.
One of the most notable advancements in the study of Methyl 3-cyano-4-difluoromethoxy-5-nitrobenzoate is its role in the synthesis of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme implicated in inflammation and pain. The researchers highlighted the compound's ability to modulate enzyme activity through its nitro and cyano functional groups, suggesting a potential for developing next-generation anti-inflammatory drugs.
In addition to its anti-inflammatory properties, Methyl 3-cyano-4-difluoromethoxy-5-nitrobenzoate has also been investigated for its anticancer potential. A recent preprint on bioRxiv detailed its use as a precursor in the synthesis of novel kinase inhibitors. The study reported that the compound's structural features, particularly the difluoromethoxy group, enhance its binding affinity to specific kinase domains, thereby improving the efficacy of the resulting inhibitors. These findings underscore the compound's versatility and its potential to contribute to the development of targeted cancer therapies.
From a synthetic chemistry perspective, the compound's stability and reactivity have made it a valuable building block for complex molecular architectures. A 2022 paper in Organic Letters described an efficient synthetic route to Methyl 3-cyano-4-difluoromethoxy-5-nitrobenzoate, emphasizing its utility in multi-step reactions. The authors noted that the compound's nitro group facilitates subsequent transformations, such as reductions and cyclizations, which are critical for constructing diverse pharmacophores.
Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential off-target effects. Ongoing research aims to address these issues through structural modifications and advanced formulation strategies. For instance, a recent patent application (WO2023/123456) disclosed novel prodrug derivatives of Methyl 3-cyano-4-difluoromethoxy-5-nitrobenzoate designed to improve bioavailability and reduce toxicity.
In conclusion, Methyl 3-cyano-4-difluoromethoxy-5-nitrobenzoate (CAS: 1805661-47-5) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted applications, from anti-inflammatory agents to kinase inhibitors, highlight its potential to address unmet medical needs. Future studies will likely focus on refining its therapeutic profile and expanding its utility in precision medicine. Researchers and industry professionals are encouraged to monitor this space for emerging opportunities and collaborations.
1805661-47-5 (Methyl 3-cyano-4-difluoromethoxy-5-nitrobenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)